2-Methoxy-4-nitrobenzenecarboximidamide

• IUPAC Name: 2-methoxy-4-nitrobenzenecarboximidamide
• InChI: InChI=1S/C8H9N3O3/c1-14-7-4-5(11(12)13)2-3-6(7)8(9)10/h2-4H,1H3,(H3,9,10)
• InChI Key: KPJJVFPBZPNPSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C(=N)N
• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol

Description

“2-Methoxy-4-nitrobenzenecarboximidamide” likely contains a benzene ring, which is a common structure in many organic compounds. The “2-Methoxy” part suggests that there is a methoxy group (O-CH3) attached to the benzene ring. The “4-nitro” part indicates the presence of a nitro group (NO2), and “benzenecarboximidamide” suggests the presence of a carboximidamide group (C(=N)NH2) attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the methoxy, nitro, and carboximidamide groups onto the benzene ring. This could involve reactions such as nitration, methoxylation, and amidation.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the flat nature of the benzene ring. The presence of the nitro group could introduce some polarity to the molecule.

Chemical Reactions Analysis

The nitro group is electron-withdrawing, which means it can decrease the electron density in the benzene ring and make the compound more reactive towards electrophilic aromatic substitution reactions. The methoxy group is electron-donating and can increase the electron density in the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the environment it’s in. For example, its solubility would depend on the polarity of the solvent, and its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on the biological target it interacts with. If it’s used in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards of this compound would also depend on its exact structure. For example, if it’s similar to other nitroaromatic compounds, it could potentially be explosive or toxic.

Future Directions

The future directions for this compound would depend on its potential applications. If it shows promising properties, it could be studied further for uses in fields like medicine, materials science, or chemical synthesis.